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For researchers and professionals in drug development, the selection of an appropriate

antimicrobial agent is critical for ensuring the health and productivity of broiler chickens. Among

the fluoroquinolone class of antibiotics, norfloxacin nicotinate and enrofloxacin are two

prominent options utilized in veterinary medicine. This guide provides an objective comparison

of their efficacy, supported by experimental data, to aid in informed decision-making.

Both norfloxacin, a second-generation fluoroquinolone, and enrofloxacin, a fluoroquinolone

developed exclusively for veterinary use, function by inhibiting bacterial DNA gyrase, an

enzyme essential for DNA replication and repair. This mechanism of action provides them with

a broad spectrum of activity against many common poultry pathogens.[1][2]

Comparative Efficacy in Respiratory and Systemic
Infections
Chronic Respiratory Disease (CRD), often a complex infection involving Mycoplasma synoviae

and Escherichia coli, is a significant concern in broiler production. A large-scale clinical trial

involving 99,600 broilers naturally infected with these pathogens demonstrated that both

norfloxacin nicotinate and enrofloxacin are highly efficacious in treating CRD.[3] The study,

however, found no statistically significant difference in the survivor probabilities between the

two treatments, with both exceeding 99%.[3]

In an experimental study on pullorosis, caused by Salmonella pullorum, both norfloxacin and

enrofloxacin, when administered in drinking water, achieved a 100% curative rate, highlighting
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their effectiveness against this systemic infection.[4]

Table 1: Comparative Efficacy in Chronic Respiratory Disease (CRD)

Parameter
Norfloxacin

Nicotinate
Enrofloxacin Reference

Dosage
20 mg/kg/day for 3

days

10 mg/kg/day for 3

days
[3]

Survivor Probability > 0.99 > 0.99 [3]

Table 2: Comparative Efficacy in Experimental Pullorosis

Parameter Norfloxacin Enrofloxacin Reference

Dosage
50 mg/L in drinking

water for 5 days

50 mg/L in drinking

water for 5 days
[4]

Curative Rate 100% 100% [4]

Mortality (Untreated

Control)
43.3% 43.3% [4]

Efficacy Against Specific Pathogens
Beyond broad disease models, the efficacy of these fluoroquinolones has been evaluated

against specific and common broiler pathogens.

Escherichia coli
Both drugs have demonstrated effectiveness against avian pathogenic E. coli (APEC), a

primary cause of colibacillosis.[2][5][6] Studies have shown that norfloxacin is an effective

treatment for colibacillosis in chickens.[5][6] Enrofloxacin has also been confirmed to be

effective in treating turkeys infected with E. coli, among other pathogens.[2]

Mycoplasma Species
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Enrofloxacin has been shown to be highly effective against Mycoplasma gallisepticum (MG), a

key pathogen in poultry respiratory diseases.[1][7][8] In one study, a 5-day treatment with 50

ppm enrofloxacin in drinking water resulted in the cultural reisolation of MG in only one of 80

broiler chicks.[1][8] Another study on MG-infected broiler breeders showed a significant

reduction in the prevalence of MG infection in their offspring when a preventive enrofloxacin

program was implemented.[7]

Haemophilus paragallinarum
Norfloxacin nicotinate has been evaluated for the treatment of infectious coryza caused by

Haemophilus paragallinarum. Treatment with norfloxacin at both 20 mg/kg and 40 mg/kg body

weight for 5 days resulted in a rapid disappearance of clinical signs.[9] The higher dose led to

no reisolation of the bacteria from the infected sinuses.[9]

Pharmacokinetic Profiles
The therapeutic success of an antimicrobial is intrinsically linked to its pharmacokinetic

properties, which determine the concentration and duration of the drug at the site of infection.

Table 3: Key Pharmacokinetic Parameters in Broilers (Oral Administration)

Parameter Norfloxacin Enrofloxacin Reference

Time to Maximum

Plasma Concentration

(Tmax)

0.22 ± 0.02 hours
Not explicitly stated in

the provided results
[10]

Maximum Plasma

Concentration (Cmax)

2.89 ± 0.20 µg/ml (at 8

mg/kg)

Not explicitly stated in

the provided results
[10]

Oral Bioavailability 57.0 ± 2.4%
Not explicitly stated in

the provided results
[10]

Elimination Half-life

(t1/2 β)
12.8 ± 0.59 hours

Not explicitly stated in

the provided results
[10]

It is important to note that pharmacokinetic parameters can be influenced by factors such as

the specific formulation of the drug and the health status of the birds.[11]
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Experimental Protocols
To ensure the reproducibility and critical evaluation of the cited data, the methodologies of key

experiments are outlined below.

Chronic Respiratory Disease (CRD) Clinical Trial
Objective: To compare the efficacy of enrofloxacin and norfloxacin-nicotinate in broilers with

CRD.[3]

Study Population: 99,600 broilers naturally infected with Mycoplasma synoviae and E. coli.[3]

Treatment Groups:

Enrofloxacin: 10 mg/kg/day for 3 days (n = 49,800).[3]

Norfloxacin-nicotinate: 20 mg/kg/day for 3 days (n = 49,800).[3]

Primary Outcome: Survivor analysis.[3]
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Study Population

Treatment Allocation (Randomized)

Outcome Assessment

99,600 Broilers with CRD
(M. synoviae & E. coli)

Enrofloxacin Group
(n=49,800)

10 mg/kg/day for 3 days

Norfloxacin Nicotinate Group
(n=49,800)

20 mg/kg/day for 3 days

Survivor Probability Analysis

Treatment Groups (5 days via drinking water)

Outcome Measurement

Chicks Experimentally Infected
with Salmonella pullorum

Norfloxacin (50 mg/L) Enrofloxacin (50 mg/L) Infected, Untreated Control

Curative Rate Mortality
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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